4-[4-(3,4-dihydro-2H-1-benzopyran-3-carbonyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine
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Description
4-[4-(3,4-dihydro-2H-1-benzopyran-3-carbonyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C20H21F3N4O2 and its molecular weight is 406.409. The purity is usually 95%.
BenchChem offers high-quality 4-[4-(3,4-dihydro-2H-1-benzopyran-3-carbonyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[4-(3,4-dihydro-2H-1-benzopyran-3-carbonyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry and Drug Development
- Antioxidant Properties : Due to its structural similarity to flavonoids, 3,4-dihydro-2H-1-benzopyran possesses antioxidant activity. Researchers investigate its potential as a natural antioxidant in pharmaceutical formulations .
- OH Protecting Agent : In organic synthesis, this compound serves as an OH protecting reagent. Its use prevents unwanted reactions with nucleophiles and organometallic reagents, making it valuable in synthetic chemistry .
Polymer Chemistry
- Monomer Synthesis : By polymerizing 3,4-dihydro-2H-1-benzopyran, scientists can produce tetrahydrofuran, pentanediol, pentanedioic acid, pentanolide, and related resinous materials. These polymers find applications in coatings, adhesives, and plastics .
Solvent and Intermediate
- Organic Solvent : The compound can function as a solvent in chemical reactions and extractions due to its low toxicity and moderate polarity .
- Intermediate in Organic Synthesis : Researchers use it as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals .
Flavor and Fragrance Industry
- Coumarin Derivatives : 3,4-dihydro-2H-1-benzopyran contributes to the synthesis of coumarin derivatives, which are widely used as flavoring agents and fragrances in perfumes, cosmetics, and food products .
Research on Gastrointestinal Disorders
- Tegoprazan P-1 : A specific derivative of this compound, Tegoprazan P-1, has been investigated for its potential as a proton pump inhibitor (PPI) in the treatment of gastrointestinal disorders .
Natural Product Chemistry
- Chroman Structure : The compound’s chroman structure is of interest in natural product research. It occurs in various plant-derived compounds and contributes to their biological activities .
properties
IUPAC Name |
3,4-dihydro-2H-chromen-3-yl-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F3N4O2/c1-13-24-17(20(21,22)23)11-18(25-13)26-6-8-27(9-7-26)19(28)15-10-14-4-2-3-5-16(14)29-12-15/h2-5,11,15H,6-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBZPDYACQKCZBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCN(CC2)C(=O)C3CC4=CC=CC=C4OC3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F3N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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